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Abstract

This document provides a comprehensive technical guide for researchers, scientists, and environmental engineers on the application of Benzyl(2-hy
functionality, acting as both a potent flocculant for solid-liquid separation and a broad-spectrum biocide for microbial control. These notes detail the fu
compound. The objective is to equip professionals with the necessary knowledge to effectively evaluate and implement BHDAC in various wastewate

Introduction to Benzyl(2-hydroxyethyl)dimethylammonium Chloride (BHDAC)

Benzyl(2-hydroxyethyl)dimethylammonium chloride, hereafter referred to as BHDAC, is a cationic surfactant belonging to the quaternary ammon
wastewater treatment. This cationic nature allows it to interact strongly with the predominantly negatively charged surfaces of suspended particles, cc

Table 1: Physicochemical Properties of BHDAC

Property Value

CAS Number 7221-40-1

Molecular Formula C11H18CINO

Molecular Weight 215.72 g/mol

Appearance Solid

Melting Point 75-78 °C

Synonyms BHDAC, N-Benzyl-2-hydroxy-N,N-dimethylethanaminium ch

BHDAC's utility in wastewater treatment is twofold:
» Coagulant & Flocculant: It neutralizes the charge of suspended particles, causing them to aggregate into larger flocs that can be easily removed th

« Biocide: It acts as a non-oxidizing biocide, effectively controlling the growth of algae, bacteria, and fungi, which is crucial for preventing biofouling a

Mechanism of Action

Understanding the causality behind BHDAC's efficacy is crucial for its proper application. Its dual functionality stems from its cationic surfactant prope

Coagulation and Flocculation

Most suspended solids in wastewater, such as clay, silica, organic matter, and microorganisms, possess a negative surface charge. This creates rept
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« Coagulation (Charge Neutralization): When BHDAC is introduced into the wastewater, its positively charged quaternary ammonium head rapidly ac
colloidal suspension. This initial phase requires rapid, intense mixing to ensure the coagulant is dispersed throughout the water before it fully react:

» Flocculation (Particle Bridging): Following charge neutralization, the destabilized particles, now referred to as "microflocs," begin to collide. The lon
which promotes patrticle collisions without breaking apart the newly forming, larger "macroflocs."[6][7] These larger, denser flocs have a higher settl

Caption: Standard experimental workflow for the Jar Test protocol.

Data Analysis and Interpretation

The optimal dose is typically the one that provides the best turbidity removal for the lowest chemical input. A visual inspection of the jars is often the fi
The removal efficiency is calculated as follows:

Removal Efficiency (%) = [(Initial Value - Final Value) / Initial Value] x 100

Table 2: Example Jar Test Results

Initial Turbidity: 150 NTU

Jar No. BHDAC Dose (mg/L) Final Turbidity (NTU)
1 5 95

2 10 62

3 20 25

4 40 8

5 60 9

6 80 12

In this example, the optimal dose is 40 mg/L. Doses beyond this point offer no significant improvement and may even be detrimental due to charge re

Environmental Fate and Considerations

The use of any chemical in wastewater treatment requires a thorough understanding of its environmental impact. While QACs are effective biocides, -

+ Removal in WWTPs: Fortunately, conventional activated sludge wastewater treatment plants are highly effective at removing QACSs, with reported |
biomass (sludge), followed by biodegradation. [10][11]Several bacterial species, such as Pseudomonas sp., have been shown to be capable of del
biosolids are to be used for land application, as it could be a route for their introduction into the terrestrial environment. [8]* Toxicity: Despite high re
testing to minimize the concentration discharged and protect receiving water bodies.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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